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Compound of Interest

Compound Name: 3,4-Dichlorophenylglyoxal hydrate

Cat. No.: B1321910

3,4-Dichlorophenyiglyoxal Hydrate: A
Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a detailed examination of the chemical properties of 3,4-
Dichlorophenylglyoxal hydrate. It includes a summary of its physicochemical data, an
overview of its synthesis and potential reactivity, and a discussion of its relevance in chemical
and biological research. This guide is intended to serve as a foundational resource for
professionals engaged in drug discovery and development, as well as for researchers in the
fields of organic chemistry and chemical biology.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 3,4-
Dichlorophenylglyoxal hydrate. This data is essential for understanding its behavior in
various experimental and biological systems.
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Property Value

Molecular Formula CsHeCl203

Molecular Weight 237.04 g/mol

Appearance White to off-white solid

Melting Point 85-88 °C

Solubility Soluble in r-ne-thanol an.d- other polar organic
solvents. Limited solubility in water.

CAS Number 100833-04-7

Synthesis and Reactivity

3,4-Dichlorophenylglyoxal hydrate is typically synthesized from 3,4-dichloroacetophenone.

The general synthetic workflow involves an oxidation reaction, followed by hydration.
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Caption: Synthetic pathway of 3,4-Dichlorophenylglyoxal hydrate.

The reactivity of 3,4-Dichlorophenylglyoxal hydrate is characterized by the presence of the
o-keto-aldehyde functional group. This moiety is known to be reactive towards nucleophiles,
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particularly amines. This reactivity is the basis for its potential application as a covalent modifier
of biological macromolecules.

Experimental Protocols

3.1. General Synthesis of 3,4-Dichlorophenylglyoxal Hydrate

This protocol provides a representative method for the synthesis of 3,4-
Dichlorophenylglyoxal hydrate.
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[1. Dissolve 3,4-dichloroacetophenone in a suitable solvent (e.g., dioxane))

[2. Add an oxidizing agent (e.g., selenium dioxide) to the solution)

'

3. Reflux the mixture for several hours.

'

4. Monitor the reaction progress by TLC.

'

[’5. After completion, filter the reaction mixture to remove solid byproducts)

'

[6. Concentrate the filtrate under reduced pressure)

'

[7. Add water to the residue to induce hydration and precipitation)

'

[8. Collect the solid product by filtration)

'

G. Recrystallize the crude product from a suitable solvent system (e.g., water/ethanol)]

10. Dry the purified product under vacuum.

Click to download full resolution via product page

Caption: Experimental workflow for synthesis and purification.
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3.2. Characterization

The identity and purity of the synthesized 3,4-Dichlorophenylglyoxal hydrate should be
confirmed by standard analytical techniques, including:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR to confirm the chemical
structure.

e Mass Spectrometry (MS): To verify the molecular weight.
e Infrared (IR) Spectroscopy: To identify characteristic functional groups (e.g., C=0, O-H).

Potential Applications in Drug Development

The electrophilic nature of the glyoxal group in 3,4-Dichlorophenylglyoxal hydrate makes it a
candidate for use as a covalent inhibitor. Covalent inhibitors form a stable bond with their target
protein, which can lead to prolonged duration of action and increased potency.
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Caption: Logical relationship in covalent inhibition.

The dichlorophenyl moiety can be explored for its role in directing the molecule to specific
binding pockets within a target protein, potentially through halogen bonding or other non-
covalent interactions. Researchers can utilize this scaffold to design and synthesize novel
probes for chemical biology or as starting points for the development of new therapeutic
agents.

Safety and Handling

3,4-Dichlorophenylglyoxal hydrate should be handled with appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat. It should be used in a well-
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ventilated area or a fume hood. For detailed safety information, consult the material safety data
sheet (MSDS).

Disclaimer: This document is intended for informational purposes only and does not constitute
a recommendation for any specific use. All experimental work should be conducted by qualified
individuals in a properly equipped laboratory.

 To cite this document: BenchChem. [What are the chemical properties of 3,4-
Dichlorophenylglyoxal hydrate?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321910#what-are-the-chemical-properties-of-3-4-
dichlorophenylglyoxal-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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